Cas no 1368363-90-9 (Exo-8-azabicyclo[3.2.1]octane-3-carbonitrile)

• Product Name: Exo-8-azabicyclo[3.2.1]octane-3-carbonitrile
• CAS No: 1368363-90-9
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 2136209
• Update Time: 2023-08-03

Exo-8-azabicyclo[3.2.1]octane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane-3-carbonitrile
• EXO-8-AZABICYCLO[3.2.1]OCTANE-3-CARBONITRILE
• BXDHBYQLGINUKZ-UHFFFAOYSA-N
• PB25833
• Exo-8-azabicyclo[3.2.1]octane-3-carbonitrile

• Inchi： 1S/C8H12N2/c9-5-6-3-7-1-2-8(4-6)10-7/h6-8,10H,1-4H2
• InChI Key： BXDHBYQLGINUKZ-UHFFFAOYSA-N
• SMILES： N1C2CC(C#N)CC1CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 167
• Topological Polar Surface Area: 35.8